Cas no 59741-17-2 (2-Isocyanato-1-methoxy-4-nitrobenzene)

• Product Name: 2-Isocyanato-1-methoxy-4-nitrobenzene
• CAS No: 59741-17-2
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• MDL: MFCD00065712
• CID: 820780
• PubChem ID: 4167585
• Update Time: 2025-04-19

2-Isocyanato-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitrophenyl isocyanate
• 2-Isocyanato-1-methoxy-4-nitrobenzene
• 2-methoxy-5-nitro-phenyl isocyanate
• 2-Methoxy-5-nitro-phenylisocyanat
• SCHEMBL2035677
• MFCD00065712
• 59741-17-2
• DTXSID00400187
• EN300-146756
• 2-methoxy-5-nitrophenyl iso-cyanate
• AS-10417
• ALBB-007526
• STK504596
• DB-053453
• AKOS000265472
• 2-methoxy-5-nitrophenylisocyanate

• MDL： MFCD00065712
• Inchi： 1S/C8H6N2O4/c1-14-8-3-2-6(10(12)13)4-7(8)9-5-11/h2-4H,1H3
• InChI Key： LEJIZOMNHVTYMC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.03300
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 112-115 °C(lit.)
• PSA: 84.48000
• LogP: 2.09390
• Solubility: Not available

2-Isocyanato-1-methoxy-4-nitrobenzene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers